Cas no 1804417-33-1 (2,3-Dibromo-6-fluorobenzoyl chloride)

• Product Name: 2,3-Dibromo-6-fluorobenzoyl chloride
• CAS No: 1804417-33-1
• MF: C₇H₂Br₂ClFO
• MW: 316.349583148956
• CID: 4706266
• Update Time: 2025-07-21

2,3-Dibromo-6-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-fluorobenzoyl chloride

• Inchi： 1S/C7H2Br2ClFO/c8-3-1-2-4(11)5(6(3)9)7(10)12/h1-2H
• InChI Key： KWPCRZKMDNKXJC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)Cl)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 2,3-Dibromo-6-fluorobenzoyl chloride

Introduction to 2,3-Dibromo-6-fluorobenzoyl chloride (CAS No. 1804417-33-1)

2,3-Dibromo-6-fluorobenzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804417-33-1, is a halogenated benzoyl chloride derivative featuring both bromine and fluorine substituents. The presence of these halogens imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2,3-dibromo-6-fluorobenzoyl chloride consists of a benzene ring substituted with two bromine atoms at the 2 and 3 positions, and a fluorine atom at the 6 position, with a benzoyl chloride functional group attached. This arrangement creates a highly electrophilic center at the carbonyl carbon, facilitating nucleophilic additions and condensation reactions. The electron-withdrawing nature of the bromine and fluorine atoms also influences the reactivity of the molecule, making it particularly useful in constructing complex organic frameworks.

In recent years, 2,3-dibromo-6-fluorobenzoyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the most compelling areas of research involves its use as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The halogenated aromatic system provides a versatile platform for further functionalization, enabling chemists to design molecules with tailored biological activities. For instance, researchers have explored its utility in constructing quinoline derivatives, which are known for their antimicrobial and anticancer properties.

Moreover, the compound has shown promise in the development of advanced materials, particularly in the realm of organic electronics. The halogen substituents enhance the electron-deficient character of the benzene ring, which is beneficial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that 2,3-dibromo-6-fluorobenzoyl chloride can be used to synthesize novel fluorene-based polymers with improved charge transport properties. These materials are critical for next-generation display technologies and energy-efficient lighting solutions.

The synthesis of 2,3-dibromo-6-fluorobenzoyl chloride typically involves bromination and fluorination reactions on a pre-functionalized benzene ring followed by conversion to the benzoyl chloride derivative. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that the compound meets the stringent requirements of industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and fluorine atoms with high precision.

From a medicinal chemistry perspective, 2,3-dibromo-6-fluorobenzoyl chloride serves as a building block for designing small-molecule inhibitors targeting various biological pathways. For example, its structure has been leveraged to develop inhibitors of kinases and other enzymes implicated in inflammatory diseases. The presence of both bromine and fluorine atoms allows for selective binding interactions with biological targets, enhancing drug efficacy while minimizing off-target effects. Preclinical studies have highlighted its potential as a precursor for novel therapeutics that modulate key signaling pathways involved in cancer and neurodegenerative disorders.

The compound's role in material science extends beyond electronics to include applications in catalysis and chemical sensing. The unique electronic properties conferred by the halogen substituents make it an attractive candidate for designing molecular sensors that detect specific analytes with high sensitivity. Additionally, its ability to participate in coordination chemistry has led to its use as a ligand precursor in metal-catalyzed reactions, further broadening its utility in synthetic chemistry.

In conclusion,2,3-dibromo-6-fluorobenzoyl chloride (CAS No. 1804417-33-1) is a multifunctional compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and chemical research. As research continues to uncover new methodologies for utilizing halogenated aromatic compounds,2,3-dibromo-6-fluorobenzoyl chloride is poised to remain at the forefront of innovation in synthetic chemistry and molecular design.